Cas no 727682-73-7 (4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide)

• Product Name: 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide
• CAS No: 727682-73-7
• MF: C₂₀H₂₆N₄S₂
• MW: 386.577241420746
• CID: 5447177
• Update Time: 2025-11-01

4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-N-[2-[[4-(dimethylamino)benzenecarbothioyl]amino]ethyl]benzenecarbothioamide
• 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide

• Inchi： 1S/C20H26N4S2/c1-23(2)17-9-5-15(6-10-17)19(25)21-13-14-22-20(26)16-7-11-18(12-8-16)24(3)4/h5-12H,13-14H2,1-4H3,(H,21,25)(H,22,26)
• InChI Key： PJQHPRFDAGIDNP-UHFFFAOYSA-N
• SMILES： C1(C(=S)NCCNC(C2=CC=C(N(C)C)C=C2)=S)=CC=C(N(C)C)C=C1

Additional information on 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide

Introduction to 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide (CAS No. 727682-73-7)

The compound 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide, identified by its CAS number CAS No. 727682-73-7, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit complex structural and functional properties, making it a subject of considerable interest among chemists and biologists.

At the core of its molecular structure lies a benzene ring, which is a fundamental unit in organic chemistry known for its stability and reactivity. The benzene ring in this compound is functionalized with several groups that contribute to its unique chemical behavior. Specifically, the presence of a dimethylamino group at the 4-position of the benzene ring introduces basicity and potential for hydrogen bonding, while the N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl) part of the molecule adds layers of complexity through its sulfur-containing thioamide linkage.

The N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl moiety is particularly noteworthy as it combines a phenyl group with a thioamide functional group. This combination is not only structurally interesting but also suggests potential biological activity. Thioamides are known to play roles in various biological processes, including enzyme inhibition and signal transduction, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in molecules that incorporate both amino and thioamide groups due to their ability to interact with biological targets in multiple ways. The dual functionality provided by these groups can enhance binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals. The compound under discussion exemplifies this trend, as it combines these functionalities in a structurally intricate manner.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. For instance, the dimethylamino groups can be exploited for interaction with acidic residues in proteins, while the thioamide linkage might facilitate binding to nucleophilic sites.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide that exhibit unique structural features are often at the forefront of innovation. These molecules can serve as starting points for generating libraries of derivatives with enhanced pharmacological properties. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the potential of such compounds and identify promising candidates for further development.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Each step must be meticulously planned to introduce the desired functional groups while maintaining structural integrity. The complexity of the synthesis underscores the skill required from chemists working in this field and highlights the challenges and rewards of developing novel molecular entities.

In addition to its synthetic significance, this compound also offers insights into fundamental chemical principles. The interplay between different functional groups within the molecule provides a rich environment for studying electronic effects, steric interactions, and conformational dynamics. Such studies not only advance our understanding of organic chemistry but also contribute to the development of new synthetic strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for research in areas such as materials science and chemical biology. For example, derivatives of this molecule could be used to develop novel catalysts or to probe biological mechanisms at a molecular level. The versatility of such compounds underscores their importance as building blocks for future innovations.

As research continues to evolve, new methodologies will undoubtedly emerge for exploring the full potential of molecules like 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide. Advances in computational chemistry, artificial intelligence-driven drug discovery platforms, and biocatalysis will further enhance our ability to design and synthesize complex organic molecules with desired properties. This compound serves as a testament to the ongoing progress in synthetic organic chemistry and its impact on various scientific disciplines.

In conclusion, 4-(dimethylamino)-N-(2-{4-(dimethylamino)phenylmethanethioamido}ethyl)benzene-1-carbothioamide (CAS No. 727682-73-7) is a remarkable compound with significant potential in pharmaceutical research and beyond. Its complex structure, multifunctional nature, and synthetic challenge make it a subject worthy of continued investigation. As our understanding of organic chemistry advances, compounds like this will play an increasingly important role in driving innovation across multiple scientific fields.